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Introduction

ML241 is a potent and selective inhibitor of the ATPase p97 (VCP), with an IC50 of
approximately 100-110 nM.[1][2] It plays a critical role in research related to the endoplasmic-
reticulum-associated degradation (ERAD) pathway and has potential applications in oncology
research.[1][2] Accurate and consistent preparation of stock solutions is fundamental to
achieving reproducible experimental results. Dimethy! sulfoxide (DMSO) is the recommended
solvent for ML241 due to its ability to dissolve both polar and nonpolar compounds and its
miscibility with aqueous culture media.[2][3] This document provides a detailed protocol for the
preparation, storage, and handling of ML241 stock solutions using DMSO.

Physicochemical Data and Solubility

A summary of the key physicochemical properties of ML241 and DMSO is provided below. This
data is essential for accurate calculations and proper handling.
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ML241 Dimethyl Sulfoxide
Property ML241 .

Hydrochloride (DMSO)
Chemical Formula C23H24N40[2][4] C23H25CIN4O[5][6] (CH3)2S0[3]
Molecular Weight 372.47 g/mol [2][4] 408.93 g/mol [5][6] 78.13 g/mol [3]
CAS Number 1346528-06-0[2] 2070015-13-1]1] 67-68-5[3]
Appearance Off-white solid[2] Solid[1] Colorless liquid[3]

. ) Soluble in DMSO o ]
Solubility Soluble in DMSOJ2] Miscible with water[3]
(=40.9 mg/mL)[6]

-20°C forup to 3 Room temperature,
Storage (Powder) -20°C[1][6] ]
years[2][7] well-ventilated[8]

Note: Always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific
molecular weight and purity information. Use the appropriate molecular weight for your specific
form of ML241 (free base or hydrochloride salt).

Safety and Handling
3.1. ML241:

» As with any chemical reagent, handle ML241 in a designated area, such as a chemical fume
hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

» Avoid inhalation of powder or contact with skin and eyes.
3.2. Dimethyl Sulfoxide (DMSO):

o DMSO is an excellent solvent that can readily penetrate the skin and may carry dissolved
substances with it.[8] Handle with extreme care.

e Itis a combustible liquid; keep away from heat and open flames.[8]
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» Use high-purity, anhydrous, sterile-filtered DMSO for preparing stock solutions to avoid
contamination and ensure compound stability.[9]

Experimental Protocol: Preparation of a 10 mM
ML241 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of ML241 (free base)
in DMSO.

4.1. Materials and Equipment

e ML241 powder (MW: 372.47 g/mol )

e Anhydrous, sterile DMSO (cell culture grade)

o Calibrated analytical balance

e Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

o Calibrated micropipettes and sterile tips

o \Vortex mixer

¢ Optional: Sonicator water bath

4.2. Calculation To prepare a stock solution of a specific molarity, use the following formula:
Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

e For a 10 mM stock in 1 mL: Mass (mg) = 10 mmol/L x (1 L /1000 mL) x 1 mL x 372.47 g/mol
% (1000 mg /1 g) Mass (mg) = 3.72 mg

4.3. Step-by-Step Procedure
o Tare Balance: Place a sterile microcentrifuge tube on the analytical balance and tare it.

o Weigh ML241.: Carefully weigh 3.72 mg of ML241 powder directly into the tared tube. Record
the exact weight.
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e Add DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube
containing the ML241 powder.

» Dissolve: Close the tube tightly and vortex the solution for 1-2 minutes until the powder is
completely dissolved. A clear solution should be observed.

o Gentle Warming (Optional): If the compound does not dissolve completely, gently warm the
solution in a 37°C water bath for 5-10 minutes, followed by vortexing. Sonication can also be
used to aid dissolution.

» Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.[7][9]

o Label and Store: Clearly label each aliquot with the compound name (ML241), concentration
(10 mM in DMSO), and preparation date. Store the aliquots at -20°C or -80°C, protected
from light.[7][9]

Workflow Diagram
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at -20°C/-80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604105#how-to-prepare-ml241-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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